4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H13F2NO3/c1-20-12-8-4-11(5-9-12)18-14(19)10-2-6-13(7-3-10)21-15(16)17/h2-9,15H,1H3,(H,18,19)
• InChI Key: LJAYNPNNNZYKRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(F)F
• Molecular Formula: C15H13F2NO3
• Molecular Weight: 293.26 g/mol

Description

4-(Difluoromethoxy)-N-(4-methoxyphenyl)benzamide, also known as DFB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFB is a member of the benzamide family and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as an anticancer agent. 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been found to exhibit potent cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancer. In addition, 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide is not fully understood. However, it is believed that 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide exerts its cytotoxic effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDAC activity, 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide can alter the expression of genes involved in cell cycle regulation and apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been found to exhibit a range of biochemical and physiological effects. For example, 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been shown to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent. 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has also been found to exhibit anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide in lab experiments is its potency. 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been found to exhibit cytotoxic effects at low concentrations, making it a valuable tool for studying the mechanisms of cell death. However, one of the limitations of using 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide in lab experiments is its low solubility in aqueous solutions. This can make it difficult to prepare 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide solutions for use in cell culture experiments.

Future Directions

There are several areas of research that hold promise for future studies of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide. Another area of interest is the use of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide in combination with other anticancer agents to enhance its cytotoxic effects. Finally, the potential use of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide as a treatment for inflammatory diseases warrants further investigation.
Conclusion:
In conclusion, 4-(Difluoromethoxy)-N-(4-methoxyphenyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide exhibits potent cytotoxic effects against a range of cancer cell lines and has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying a variety of biological processes. While there are limitations to using 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide in lab experiments, its potential as a therapeutic agent warrants further investigation.

Synthesis Methods

4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-methoxyaniline with 4-(difluoromethoxy)benzoyl chloride in the presence of a base such as triethylamine. This reaction produces 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide as a white solid with a high yield.